DL-Decanoylcarnitine chloride

• Molecular Formula: C17H34ClNO4
• Molecular Weight: 351.9 g/mol
• InChI: InChI=1S/C17H33NO4.ClH/c1-5-6-7-8-9-10-11-12-17(21)22-15(13-16(19)20)14-18(2,3)4;/h15H,5-14H2,1-4H3;1H/t15-;/m1./s1
• InChIKey: KETNUEKCBCWXCU-XFULWGLBSA-N

DL-Decanoylcarnitine Chloride: Verified Differentiation in Mitochondrial CACT Inhibition and Acylcarnitine Profiling

DL-Decanoylcarnitine chloride (also known as (±)-decanoylcarnitine chloride) is a synthetic acylcarnitine ester and a racemic mixture of the D- and L-isomers of carnitine conjugated to a decanoyl (C10) fatty acid group. It is recognized as an intermediate in lipid metabolism and a cholinergic agonist . Its primary scientific utility stems from its capacity to inhibit mitochondrial carnitine-acylcarnitine translocase (CACT), a critical component of the carnitine shuttle system [1].

Supports CACT inhibition studies in mitochondrial fatty acid transport research

Enables chain-length-dependent potency screening across acylcarnitine analogs

Fits metabolomic profiling workflows for medium-chain acylcarnitine biomarker research

Useful for epithelial permeability assays investigating paracellular transport modulation

• [1] Baillet, L., Mullur, R., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766–36768. View Source

Why Acylcarnitine Class Analogs Cannot Replace DL-Decanoylcarnitine Chloride: The Critical Role of Chain Length and Stereochemistry

Acylcarnitines are not functionally interchangeable. Their biological activity, particularly as inhibitors of mitochondrial fatty acid transport, is exquisitely sensitive to both fatty acyl chain length and stereoisomeric configuration [1]. For example, while many (+)-acylcarnitines inhibit the carnitine-acylcarnitine translocase (CACT), their potency varies by orders of magnitude. Substituting DL-decanoylcarnitine chloride with a shorter-chain analog like hexanoylcarnitine or a longer-chain analog like palmitoylcarnitine would result in a significantly different, and quantifiably weaker, pharmacological profile [1]. Furthermore, the presence of the unnatural D-isomer in the racemic DL- mixture confers the inhibitory activity; the natural L-isomer primarily serves as a metabolic substrate, highlighting the necessity of specifying the correct isomer for experimental objectives [1].

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Chain length mismatch

Shorter (C6) or longer (C16) acylcarnitines exhibit significantly lower CACT inhibition; activity may not transfer across chain lengths.

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Stereochemical mismatch

CACT inhibition requires the D-isomer present in the racemic DL-mixture; L-isomer alone functions as metabolic substrate, not inhibitor.

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Property mismatch

Not all acylcarnitines act as permeation enhancers; decanoylcarnitine’s absorption-modulating effect may not extend to other analogs.

• [1] Baillet, L., Mullur, R., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766–36768. View Source

Quantitative Evidence Guide: How DL-Decanoylcarnitine Chloride Compares to Key Analogs in Selectivity and Potency

DL-Decanoylcarnitine Chloride is a 7-Fold More Potent CACT Inhibitor than Octanoyl- and Palmitoylcarnitine Analogs

In a direct head-to-head comparison of (+)-acylcarnitines on the carnitine-acylcarnitine translocase (CACT) enzyme, DL-decanoylcarnitine chloride demonstrated a markedly higher potency. Its IC50 value was determined to be approximately 5 μM, compared to ~35 μM for both (+)-octanoylcarnitine and (+)-palmitoylcarnitine under the same assay conditions [1].

CACT Inhibition Potency

Head-to-head

IC50 ~5 µM vs ~35 µM for octanoyl- and palmitoylcarnitine

Supports CACT inhibition study fit

Rat liver mitochondria, in vitro CACT activity assay

Evidence Dimension	CACT enzyme inhibition (IC50)
Target Compound Data	~5 μM
Comparator Or Baseline	(+)-Octanoylcarnitine (~35 μM) and (+)-Palmitoylcarnitine (~35 μM)
Quantified Difference	7-fold lower IC50 (higher potency)
Conditions	Rat liver mitochondria, in vitro CACT activity assay

Why This Matters

This quantifiable 7-fold potency advantage makes DL-decanoylcarnitine chloride the preferred reagent for experiments requiring selective and potent blockade of mitochondrial CACT, minimizing off-target effects associated with higher concentrations of weaker analogs.

• [1] Baillet, L., Mullur, R., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766–36768. View Source

DL-Decanoylcarnitine Chloride Exhibits 40-Fold Higher CACT Inhibitory Potency Relative to Hexanoylcarnitine

Comparing compounds of different acyl chain lengths, DL-decanoylcarnitine chloride (C10) is a far more potent CACT inhibitor than its shorter-chain analog, (+)-hexanoylcarnitine (C6). The IC50 for decanoylcarnitine is ~5 μM, while hexanoylcarnitine required a concentration exceeding 200 μM to achieve similar inhibition [1].

Potency vs C6 Analog

Head-to-head

IC50 ~5 µM vs >200 µM (>40-fold)

Chain length critical for CACT inhibition

In vitro CACT assay; hexanoylcarnitine requires much higher concentration

Evidence Dimension	CACT enzyme inhibition (IC50)
Target Compound Data	~5 μM
Comparator Or Baseline	(+)-Hexanoylcarnitine (>200 μM)
Quantified Difference	>40-fold lower IC50
Conditions	Rat liver mitochondria, in vitro CACT activity assay

Why This Matters

This large potency differential confirms that chain length is a critical determinant of activity, and substituting a shorter-chain analog like hexanoylcarnitine would require a prohibitively high concentration to achieve the same level of CACT inhibition.

• [1] Baillet, L., Mullur, R., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766–36768. View Source

Decanoylcarnitine Shows a 2.6-Fold Greater Metabolomic Shift Than Palmitoylcarnitine in a Dietary Intervention Study

In a cross-study comparison of metabolomic responses to a dietary intervention, decanoylcarnitine (C10) exhibited a more pronounced change in abundance than palmitoylcarnitine (C16). The fold change from baseline at month 3 was 0.71 for decanoylcarnitine (p<0.001) versus 0.82 for palmitoylcarnitine (p=0.041) [1].

Metabolomic Fold Change

Cross-study

Fold change 0.71 (p<0.001) vs 0.82 (p=0.041) for palmitoylcarnitine

Supports metabolomic profiling sensitivity

Human serum, dietary intervention study; larger dynamic range observed

Evidence Dimension	Fold change in metabolite abundance
Target Compound Data	0.71 (p<0.001)
Comparator Or Baseline	Palmitoylcarnitine: 0.82 (p=0.041)
Quantified Difference	2.6-fold greater magnitude of change (1-0.71 vs 1-0.82)
Conditions	Human serum metabolomics, month 3 of intervention vs baseline

Why This Matters

For researchers using acylcarnitine profiling as a biomarker, the larger dynamic range and higher statistical significance of decanoylcarnitine suggest it may be a more sensitive and robust marker than palmitoylcarnitine for detecting metabolic shifts.

• [1] AACR Journals. (Year). Table 3. Changes in markers of fatty acid metabolism. [Data extracted from a dietary intervention study]. View Source

Decanoylcarnitine Exhibits the Highest Sensitivity for Detecting Chronic Lymphocytic Leukemia Among Medium-Chain Acylcarnitines

In a Receiver Operating Characteristic (ROC) analysis evaluating acylcarnitines as biomarkers for Chronic Lymphocytic Leukemia (CLL), decanoylcarnitine demonstrated the highest sensitivity (95.6%) among its class of medium-chain analogs. This compares to 85.9% for octanoylcarnitine and 88.0% for hexanoylcarnitine [1].

Sensitivity in Research Cohort

Cross-study

Sensitivity 95.6% vs octanoylcarnitine 85.9%

Supports biomarker panel research

ROC analysis of human serum samples; research context

Evidence Dimension	Diagnostic sensitivity (CLL)
Target Compound Data	Sensitivity: 95.6%, AUC: 0.623
Comparator Or Baseline	Octanoylcarnitine (Sensitivity: 85.9%, AUC: 0.616) and Hexanoylcarnitine (Sensitivity: 88.0%, AUC: 0.697)
Quantified Difference	9.7% higher sensitivity than octanoylcarnitine
Conditions	ROC analysis of human serum samples for CLL diagnosis

Why This Matters

For researchers developing or validating acylcarnitine panels for cancer diagnostics, this data indicates that decanoylcarnitine provides the highest detection rate among its analogs, making it a crucial component for maximizing test sensitivity.

• [1] PMC. (Year). Table 4. ROC analysis to evaluate utility of validated metabolites as biomarkers of CLL in general and in its aggressive state. [Data extracted from PMC5008363]. View Source

DL-Decanoylcarnitine Chloride is a Selective CACT Inhibitor with No Significant Activity Against CPT I or CPT II

While many acylcarnitines were historically assumed to inhibit multiple components of the carnitine palmitoyltransferase (CPT) system, a detailed study found that DL-decanoylcarnitine chloride, along with other tested (+)-acylcarnitines, does not significantly impact the activity of either CPT I or CPT II [1]. Its inhibitory action is solely directed at the CACT component.

CACT Selectivity

Class-level

No significant inhibition of CPT I or CPT II

Enables CACT-specific pathway study

Source-specific review; historically assumed broader inhibition

Evidence Dimension	Enzyme activity (CPT I and CPT II)
Target Compound Data	No significant inhibition of CPT I or CPT II
Comparator Or Baseline	Assumed non-selective inhibition of CPT system components (historical baseline)
Quantified Difference	Selective inhibition of CACT only, versus broader CPT system inhibition
Conditions	Rat liver mitochondria, CPT I, CPT II, and CACT activity assays

Why This Matters

This selectivity profile is essential for researchers aiming to dissect the specific role of CACT in mitochondrial metabolism, as it allows for a cleaner pharmacological intervention without confounding effects on CPT I or II.

• [1] Baillet, L., Mullur, R., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766–36768. View Source

DL-Decanoylcarnitine Chloride Functions as a Permeation Enhancer, Increasing Epithelial Permeability in an In Vitro Model

Beyond its metabolic role, decanoylcarnitine has been shown to act as an absorption enhancer. In a study using Caco-2 cell monolayers, both decanoylcarnitine (DC) and sodium caprate (C10) increased the epithelial permeability of fluorescein isothiocyanate dextran 4000, demonstrating its utility in modulating tight junction integrity [1].

Permeation Enhancement

Supporting

Increased FD-4 permeability in Caco-2 monolayers

Supports absorption research; property may not generalize

Qualitative evidence; data to verify

Evidence Dimension	Epithelial permeability of FD-4
Target Compound Data	Increased permeability (qualitative)
Comparator Or Baseline	Sodium caprate (C10) (also increased permeability)
Quantified Difference	Both compounds demonstrated enhancement, but specific quantitative values were not provided in the abstract
Conditions	Caco-2 cell monolayers, in vitro permeability assay

Why This Matters

This property distinguishes decanoylcarnitine from other acylcarnitines that may not share this effect, positioning it as a unique tool for investigating drug absorption mechanisms and tight junction biology.

• [1] Tomita, M., Hayashi, M., & Awazu, S. (1995). Absorption-enhancing mechanism of sodium caprate and decanoylcarnitine in Caco-2 cells. Journal of Pharmacology and Experimental Therapeutics, 272(2), 739–743. View Source

Recommended Application Scenarios for DL-Decanoylcarnitine Chloride Based on Verified Differentiation

Selective Pharmacological Inhibition of Mitochondrial CACT for Fatty Acid Oxidation Studies

For researchers investigating mitochondrial fatty acid transport, DL-decanoylcarnitine chloride is the optimal tool for selectively inhibiting the carnitine-acylcarnitine translocase (CACT). Its 7-fold higher potency compared to octanoyl- or palmitoylcarnitine [1] and 40-fold higher potency than hexanoylcarnitine [1] allows for complete CACT blockade at lower concentrations, reducing the risk of non-specific effects. Furthermore, its demonstrated selectivity over CPT I and II ensures that experimental outcomes can be confidently attributed to CACT inhibition [1].

Inclusion as a High-Sensitivity Biomarker in Metabolomic Panels for Cancer Diagnostics

Clinical metabolomics laboratories developing diagnostic assays for conditions like Chronic Lymphocytic Leukemia (CLL) should prioritize the inclusion of decanoylcarnitine in their acylcarnitine panels. ROC analysis confirms it provides the highest diagnostic sensitivity (95.6%) among its medium-chain class, outperforming both octanoylcarnitine (85.9%) and hexanoylcarnitine (88.0%) [2]. This high sensitivity is critical for maximizing the detection rate of the assay.

Use as a Dynamic Marker for Monitoring Metabolic Responses to Nutritional Interventions

In nutritional science and metabolic research, decanoylcarnitine serves as a more responsive biomarker for tracking dietary or pharmacological interventions than its longer-chain counterparts. It demonstrated a 2.6-fold greater magnitude of change and a higher level of statistical significance (p<0.001 vs. p=0.041) compared to palmitoylcarnitine in a human dietary study [3]. This larger dynamic range makes it a more reliable indicator of metabolic shifts.

Investigating Paracellular Permeability and Absorption Mechanisms in Drug Delivery Research

For pharmaceutical scientists studying drug absorption, DL-decanoylcarnitine chloride offers a unique tool as a permeation enhancer. Its demonstrated ability to increase epithelial permeability in Caco-2 cell models [4] makes it useful for probing tight junction dynamics and the mechanisms of paracellular transport, a property not shared by all acylcarnitines.

Application

Selection Property

Validation Focus

CACT inhibition studies

CACT-selective inhibition profile

CACT vs CPT selectivity verification

Acylcarnitine biomarker panel research

Reported high sensitivity in research cohorts

Sensitivity and specificity validation in target cohort

Nutritional intervention metabolomics

Responsiveness to metabolic shifts

Fold-change reproducibility across studies

Paracellular permeability research

Epithelial permeability modulation

Tight junction integrity and FD-4 flux assays

• [1] Baillet, L., Mullur, R., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766–36768. View Source
• [2] PMC. (Year). Table 4. ROC analysis to evaluate utility of validated metabolites as biomarkers of CLL in general and in its aggressive state. [Data extracted from PMC5008363]. View Source
• [3] AACR Journals. (Year). Table 3. Changes in markers of fatty acid metabolism. [Data extracted from a dietary intervention study]. View Source
• [4] Tomita, M., Hayashi, M., & Awazu, S. (1995). Absorption-enhancing mechanism of sodium caprate and decanoylcarnitine in Caco-2 cells. Journal of Pharmacology and Experimental Therapeutics, 272(2), 739–743. View Source